Cas no 898763-01-4 (4'-Bromo-3-thiomorpholinomethyl benzophenone)

4'-Bromo-3-thiomorpholinomethyl benzophenone structure
898763-01-4 structure
Product Name:4'-Bromo-3-thiomorpholinomethyl benzophenone
CAS No:898763-01-4
MF:C18H18BrNOS
MW:376.310622692108
MDL:MFCD03842248
CID:871650
PubChem ID:24724969
Update Time:2025-04-19

4'-Bromo-3-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

    • (4-bromophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
    • 4'-BROMO-3-THIOMORPHOLINOMETHYL BENZOPHENONE
    • 898763-01-4
    • 4'-BROMO-3-THIOMORPHOLINOMETHYLBENZOPHENONE
    • DTXSID50643365
    • AKOS016020364
    • MFCD03842248
    • (4-Bromophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
    • 4'-Bromo-3-thiomorpholinomethyl benzophenone
    • MDL： MFCD03842248
    • Inchi： 1S/C18H18BrNOS/c19-17-6-4-15(5-7-17)18(21)16-3-1-2-14(12-16)13-20-8-10-22-11-9-20/h1-7,12H,8-11,13H2
    • InChI Key： QXBJJVICPJSHSE-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CCSCC1)=O

Computed Properties

  • Exact Mass: 375.02900
  • Monoisotopic Mass: 375.02925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 45.61000
  • LogP: 4.16680

4'-Bromo-3-thiomorpholinomethyl benzophenone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4'-Bromo-3-thiomorpholinomethyl benzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A824061-1g
4'-Bromo-3-thiomorpholinomethyl benzophenone
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 $437.0 2025-04-15
abcr
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4'-Bromo-3-thiomorpholinomethyl benzophenone, 97%; .
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Fluorochem
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 898763-01-4 97%
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 ￡540.00 2022-03-01
Fluorochem
204956-2g
4'-bromo-3-thiomorpholinomethyl benzophenone
 898763-01-4 97%
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Fluorochem
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 898763-01-4 97%
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TRC
B096240-250mg
4'-Bromo-3-thiomorpholinomethyl benzophenone
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250mg
 $ 440.00 2022-06-07
TRC
B096240-500mg
4'-Bromo-3-thiomorpholinomethyl benzophenone
 898763-01-4
500mg
 $ 735.00 2022-06-07
abcr
AB364981-1g
4'-Bromo-3-thiomorpholinomethyl benzophenone, 97%; .
 898763-01-4 97%
1g
 €932.10 2025-04-15
abcr
AB364981-2g
4'-Bromo-3-thiomorpholinomethyl benzophenone, 97%; .
 898763-01-4 97%
2g
 €1674.30 2025-04-15

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